Cas no 477555-50-3 (3-(4-phenylpiperazine-1-carbonyl)-4H-chromen-4-one)

• Product Name: 3-(4-phenylpiperazine-1-carbonyl)-4H-chromen-4-one
• CAS No: 477555-50-3
• MF: C₂₀H₁₈N₂O₃
• MW: 334.368525028229
• CID: 6352870
• PubChem ID: 6710538
• Update Time: 2025-05-18

3-(4-phenylpiperazine-1-carbonyl)-4H-chromen-4-one Chemical and Physical Properties

Names and Identifiers

• 3-(4-phenylpiperazine-1-carbonyl)-4H-chromen-4-one
• 3-(4-phenylpiperazine-1-carbonyl)chromen-4-one
• HMS1423J04
• AKOS024601500
• 477555-50-3
• Oprea1_034447
• F0882-0459
• SR-01000009762
• IFLab1_004074
• SR-01000009762-1

• Inchi： 1S/C20H18N2O3/c23-19-16-8-4-5-9-18(16)25-14-17(19)20(24)22-12-10-21(11-13-22)15-6-2-1-3-7-15/h1-9,14H,10-13H2
• InChI Key： BUKCZHPUVLLPJX-UHFFFAOYSA-N
• SMILES： O=C(C1=COC2C=CC=CC=2C1=O)N1CCN(C2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 334.13174244g/mol
• Monoisotopic Mass: 334.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 545
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 49.8Ų

Additional information on 3-(4-phenylpiperazine-1-carbonyl)-4H-chromen-4-one

Introduction to 3-(4-phenylpiperazine-1-carbonyl)-4H-chromen-4-one (CAS No. 477555-50-3)

3-(4-phenylpiperazine-1-carbonyl)-4H-chromen-4-one is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural framework that combines a phenylpiperazine moiety with a chromenone core. This structural configuration has garnered considerable attention due to its potential biological activities and its utility as a key intermediate in the synthesis of various pharmacologically relevant molecules. The compound, identified by the CAS number 477555-50-3, represents a fascinating intersection of heterocyclic chemistry and medicinal chemistry, offering insights into the development of novel therapeutic agents.

The phenylpiperazine scaffold is well-documented for its role in modulating central nervous system (CNS) functions, with numerous derivatives exhibiting properties such as antidepressant, anxiolytic, and dopaminergic effects. This class of compounds has been extensively studied for their interaction with neurotransmitter systems, particularly serotonin and dopamine receptors. The incorporation of the phenylpiperazine group into the chromenone backbone in 3-(4-phenylpiperazine-1-carbonyl)-4H-chromen-4-one introduces additional complexity, which may influence both the electronic properties and the biological activity of the molecule.

The chromenone moiety, on the other hand, is known for its broad spectrum of biological activities, including antioxidant, anti-inflammatory, and antimicrobial properties. Chromenones have been explored in various therapeutic contexts, with some derivatives showing promise in treating conditions such as neurodegenerative diseases and cancer. The combination of these two distinct structural motifs in 3-(4-phenylpiperazine-1-carbonyl)-4H-chromen-4-one suggests that it may possess a unique set of pharmacological properties that could be exploited for therapeutic purposes.

Recent research has highlighted the importance of structure-activity relationships (SAR) in designing molecules with enhanced efficacy and reduced side effects. The study of 3-(4-phenylpiperazine-1-carbonyl)-4H-chromen-4-one has provided valuable insights into how the interplay between the phenylpiperazine and chromenone moieties can modulate biological responses. For instance, modifications to the aromatic ring of the phenylpiperazine moiety have been shown to significantly alter receptor binding affinity and metabolic stability.

In addition to its potential as a lead compound, 3-(4-phenylpiperazine-1-carbonyl)-4H-chromen-4-one serves as a versatile building block for synthesizing more complex derivatives. The carboxylic acid functionality at the 1-position of the chromenone ring allows for further derivatization through amide bond formation, enabling the creation of libraries of compounds with tailored biological profiles. This flexibility has made it an attractive candidate for high-throughput screening (HTS) campaigns aimed at identifying novel drug candidates.

The synthesis of 3-(4-phenylpiperazine-1-carbonyl)-4H-chromen-4-one involves multi-step organic transformations that highlight the synthetic prowess required to construct such intricate molecules. Key steps typically include condensation reactions to form the chromenone core followed by functional group transformations to introduce the phenylpiperazine moiety. Advances in synthetic methodologies have enabled more efficient and scalable production processes, which are crucial for both academic research and industrial applications.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the interactions between 3-(4-phenylpiperazine-1-carbonyl)-4H-chromen-4-one and biological targets. These studies have revealed insights into binding modes, energetics, and ligand-receptor dynamics, which are essential for rational drug design. Additionally, virtual screening techniques have been employed to identify potential analogs with improved pharmacokinetic properties.

The pharmacological evaluation of 3-(4-phenylpiperazine-1-carbonyl)-4H-chromen-4-one has yielded promising results in preclinical studies. Initial assays have demonstrated activity in models relevant to CNS disorders, suggesting potential therapeutic applications in conditions such as depression and anxiety. Further investigation is warranted to fully elucidate its mechanism of action and to assess its safety profile in vivo.

Future directions in the study of this compound may include exploring its interactions with other biological targets beyond traditional neurotransmitter receptors. For instance, investigating its potential effects on ion channels or enzymes could uncover novel therapeutic avenues. Furthermore, green chemistry principles should be integrated into synthetic routes to minimize environmental impact while maintaining high yields and purity standards.

In conclusion,3-(4-phenylpiperazine-1-carbonyl)-4H-chromen-4-one (CAS No. 477555-50-3) represents a compelling example of how structural innovation can lead to the discovery of new pharmacological entities. Its unique combination of a phenylpiperazine and chromenone moiety offers a rich foundation for further exploration in medicinal chemistry. As research continues to uncover new applications and synthetic strategies,this compound is poised to make significant contributions to drug discovery efforts worldwide.